molecular formula C16H15N3S B2479632 4-Phenyl-2-[2-(propan-2-ylidene)hydrazinyl]-1,3-benzothiazole CAS No. 1210887-45-8

4-Phenyl-2-[2-(propan-2-ylidene)hydrazinyl]-1,3-benzothiazole

Cat. No. B2479632
CAS RN: 1210887-45-8
M. Wt: 281.38
InChI Key: DLPFKTAJSGWWQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Phenyl-2-[2-(propan-2-ylidene)hydrazinyl]-1,3-benzothiazole” is a chemical compound with the molecular formula C16H15N3S . It is also known as "acetone 2-(4-phenyl-1,3-benzothiazol-2-yl)hydrazone" .


Synthesis Analysis

The synthesis of a similar compound, “Ethyl 4-methyl-6-phenyl-2-[2-(propan-2-ylidene)hydrazinyl]-1,6-dihydropyrimidine-5-carboxylate”, has been reported. It was synthesized from "ethyl 2-(ethoxymethylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate" .


Physical And Chemical Properties Analysis

The predicted density of “4-Phenyl-2-[2-(propan-2-ylidene)hydrazinyl]-1,3-benzothiazole” is 1.21±0.1 g/cm3, and the predicted boiling point is 444.6±38.0 °C .

Scientific Research Applications

Overview

Benzothiazole derivatives, including 4-Phenyl-2-[2-(propan-2-ylidene)hydrazinyl]-1,3-benzothiazole, have gained significant interest in the field of medicinal chemistry due to their broad spectrum of biological activities. This section explores various scientific research applications of such compounds, emphasizing their therapeutic potentials while excluding drug use, dosage, and side effects information.

Therapeutic Potential and Chemotherapeutic Applications

Benzothiazoles are versatile heterocyclic compounds with extensive pharmaceutical applications. They exhibit a broad spectrum of activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Notably, 2-arylbenzothiazoles are potential antitumor agents, with some derivatives currently in clinical use for treating various diseases (Kamal et al., 2015). The structural simplicity of benzothiazoles and their ease of synthesis provide scope for the development of chemical libraries aimed at new drug discovery, particularly in cancer treatment (Ahmed et al., 2012).

Importance in Medicinal Chemistry

Benzothiazole derivatives are recognized for their less toxic effects and enhanced activities, making the benzothiazole scaffold a crucial moiety in medicinal chemistry. These compounds possess various pharmacological activities, such as antiviral, antimicrobial, anti-allergic, anti-tumor, and anti-cancer properties, highlighting the rapid development and interest in benzothiazole-based compounds for therapeutic applications (Bhat & Belagali, 2020).

Antimicrobial and Antiviral Agents

Recent studies have emphasized the potential of benzothiazole derivatives as effective antimicrobial and antiviral agents. The ongoing global concern of multi-drug resistant pathogens and the emergence of pandemics necessitate the exploration of new antimicrobial drugs. Benzothiazole molecules and their derivatives have shown diverse modes of action against microorganisms or viruses, suggesting their role as active candidates in the discovery of new antimicrobial or antiviral agents (Elamin et al., 2020).

properties

IUPAC Name

4-phenyl-N-(propan-2-ylideneamino)-1,3-benzothiazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3S/c1-11(2)18-19-16-17-15-13(9-6-10-14(15)20-16)12-7-4-3-5-8-12/h3-10H,1-2H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLPFKTAJSGWWQY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=NNC1=NC2=C(C=CC=C2S1)C3=CC=CC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Phenyl-2-[2-(propan-2-ylidene)hydrazinyl]-1,3-benzothiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.